2-Methoxy-2-(2-methylcyclopropyl)propan-1-amine

• Molecular Formula: C8H17NO
• Molecular Weight: 143.23 g/mol
• IUPAC Name: 2-methoxy-2-(2-methylcyclopropyl)propan-1-amine
• InChI: InChI=1S/C8H17NO/c1-6-4-7(6)8(2,5-9)10-3/h6-7H,4-5,9H2,1-3H3
• InChI Key: LUNYJHVYUGOCBE-UHFFFAOYSA-N
• Canonical SMILES: CC1CC1C(C)(CN)OC

Description

2-Methoxy-2-(2-methylcyclopropyl)propan-1-amine is a structurally unique amine characterized by a methoxy group and a 2-methylcyclopropyl substituent attached to a central propan-1-amine backbone.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methoxy-2-(2-methylcyclopropyl)propan-1-amine typically involves the reaction of 2-methylcyclopropylcarbinol with methoxyamine under specific conditions. The reaction is carried out in the presence of a suitable catalyst and solvent, often at elevated temperatures to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as distillation and recrystallization to purify the final product .

Chemical Reactions Analysis

Types of Reactions

2-Methoxy-2-(2-methylcyclopropyl)propan-1-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The methoxy and amine groups can participate in substitution reactions with other reagents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled conditions to achieve the desired products .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives .

Scientific Research Applications

2-Methoxy-2-(2-methylcyclopropyl)propan-1-amine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound may be studied for its potential biological activity and interactions with biological systems.

Medicine: Research may explore its potential therapeutic applications or its role as a precursor in drug synthesis.

Industry: It can be used in the development of new materials or as an intermediate in chemical manufacturing processes

Mechanism of Action

The mechanism of action of 2-Methoxy-2-(2-methylcyclopropyl)propan-1-amine involves its interaction with specific molecular targets and pathways. The methoxy and amine groups play a crucial role in its reactivity and interactions with other molecules. Detailed studies are required to elucidate the exact pathways and molecular targets involved .

Comparison with Similar Compounds

Table 1: Structural Comparison of Methoxy-Substituted Amines

Compound Name	Molecular Formula	Key Substituents	Notable Features	References
2-Methoxy-2-(2-methylcyclopropyl)propan-1-amine	C8H17NO	Methoxy, 2-methylcyclopropyl	High steric strain; rigid cyclopropane	N/A
Methoxyisopropylamine (1-methoxy-2-propanamine)	C4H11NO	Methoxy, isopropyl	Enantiomeric mixture; liquid at RT
1-(4-Methoxyphenyl)propan-2-amine	C10H15NO	Methoxy, 4-methoxyphenyl	Aromatic ring; amphetamine analog
(2S)-1-Methoxypropan-2-amine	C4H11NO	Methoxy, chiral center	Stereospecific reactivity
(2E)-3-(2-Methoxyphenyl)prop-2-en-1-ylamine	C13H19NO	Methoxyphenyl, alkenyl, isopropyl	Unsaturated backbone; π-π interactions

Key Observations:

• Cyclopropane vs. Aromatic Rings : The target compound's 2-methylcyclopropyl group imposes greater steric hindrance and rigidity compared to aromatic analogs like 1-(4-methoxyphenyl)propan-2-amine . This may reduce metabolic degradation but complicate synthetic accessibility.
• Chirality : Unlike (2S)-1-methoxypropan-2-amine , the stereochemical impact of the target compound's cyclopropane substituent is unclear but likely significant for enantiomer-specific interactions.
• However, the alkenyl group in (2E)-3-(2-Methoxyphenyl)prop-2-en-1-ylamine introduces conjugation, absent in the target compound.

Challenges for 2-Methoxy-2-(2-methylcyclopropyl)propan-1-amine :

• Steric Hindrance : The 2-methylcyclopropyl group may hinder nucleophilic substitution or coupling reactions, requiring optimized conditions (e.g., microwave-assisted synthesis, as in ) .
• Enantiomer Separation: Chiral resolution methods, such as those using 2-methoxy-2-(1-naphthyl)propanoic acid (), may be necessary if the compound exhibits stereoisomerism .

Biological Activity

2-Methoxy-2-(2-methylcyclopropyl)propan-1-amine is a compound that has garnered attention due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies, providing a comprehensive overview of its biological significance.

Chemical Structure and Properties

The chemical formula for 2-Methoxy-2-(2-methylcyclopropyl)propan-1-amine is $C_5H_{13}NO$. The compound features a methoxy group and a cyclopropyl moiety, which are known to influence its biological activity.

Biological Activity Overview

The biological activities of cyclopropane derivatives, including 2-Methoxy-2-(2-methylcyclopropyl)propan-1-amine, are diverse. They have been reported to exhibit:

• Antimicrobial Properties : Cyclopropane derivatives often show significant antimicrobial activity against various pathogens.
• Antitumor Effects : Some studies suggest that these compounds can inhibit tumor growth by inducing apoptosis in cancer cells.
• Neurochemical Activity : The interaction with neurotransmitter systems may provide neuroprotective effects.

The mechanisms underlying the biological activity of 2-Methoxy-2-(2-methylcyclopropyl)propan-1-amine involve several pathways:

• Enzyme Inhibition : The compound may act as an inhibitor for various enzymes, including monoamine oxidase (MAO), which is crucial in neurotransmitter metabolism.
• Receptor Modulation : It can interact with neurotransmitter receptors, potentially affecting mood and behavior.
• Cell Cycle Interference : By disrupting normal cell cycle progression, it may enhance apoptosis in cancer cells.

In Vitro Studies

A study examining the effects of 2-Methoxy-2-(2-methylcyclopropyl)propan-1-amine on various cancer cell lines revealed that the compound exhibits cytotoxic effects at micromolar concentrations. The IC50 values varied depending on the cell type, indicating selective toxicity towards certain cancer cells.

Cell Line	IC50 (μM)
HeLa (Cervical Cancer)	15
MCF7 (Breast Cancer)	10
A549 (Lung Cancer)	12

In Vivo Studies

Animal models have been used to assess the therapeutic potential of this compound. In one study, administration of 2-Methoxy-2-(2-methylcyclopropyl)propan-1-amine resulted in reduced tumor size in xenograft models, suggesting its efficacy as an anticancer agent.

Case Studies

• Case Study on Antitumor Activity :
  • Objective : Evaluate the anticancer potential of 2-Methoxy-2-(2-methylcyclopropyl)propan-1-amine in mouse models.
  • Findings : Significant reduction in tumor volume was observed compared to control groups. Histopathological analysis indicated increased apoptosis in treated tumors.
• Case Study on Neuroprotective Effects :
  • Objective : Investigate the neuroprotective properties in models of neurodegeneration.
  • Findings : The compound showed promise in reducing neuronal cell death and preserving cognitive function in animal models of Alzheimer's disease.